2-(4-methoxybenzamido)-N-(thiophen-2-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide

• IUPAC Name: 2-[(4-methoxybenzoyl)amino]-N-(thiophen-2-ylmethyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide
• InChI: InChI=1S/C20H19N3O3S2/c1-26-13-6-4-12(5-7-13)18(24)23-20-22-17-15(8-9-16(17)28-20)19(25)21-11-14-3-2-10-27-14/h2-7,10,15H,8-9,11H2,1H3,(H,21,25)(H,22,23,24)
• InChI Key: GQWLJWVHHKDUIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CCC3C(=O)NCC4=CC=CS4
• Molecular Formula: C20H19N3O3S2
• Molecular Weight: 413.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a methoxy group, an amide group, a thiophene ring, and a cyclopenta[d]thiazole ring. These functional groups and rings could potentially give the compound unique chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of conjugated systems and aromatic rings. The presence of different functional groups can also lead to various intermolecular interactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the amide group might participate in hydrolysis or condensation reactions, while the methoxy group could undergo demethylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the polar amide group and the nonpolar aromatic rings.

Scientific Research Applications

Efficient Synthesis Routes

An efficient synthesis route involving derivatives similar to the specified chemical has been explored, demonstrating the potential for creating biologically active compounds. The study by Abdel-latif, El-Shaieb, and El-Deen (2011) outlines a simple and efficient method for synthesizing isoindoloquinazoline, pyrimidine, and thiazine derivatives using 2-Amino-N-Arylbenzamidine and related compounds, which may share structural similarities with the compound . This research highlights the chemical's relevance in synthesizing compounds with potential biological activities (Abdel-latif, El-Shaieb, & El-Deen, 2011).

Antimicrobial and Docking Studies

Talupur, Satheesh, and Chandrasekhar (2021) have conducted synthesis, characterization, antimicrobial evaluation, and docking studies of compounds that include structural motifs similar to the specified chemical. Their research focuses on the synthesis of derivatives and their biological evaluation, providing insights into the antimicrobial potential of such compounds (Talupur, Satheesh, & Chandrasekhar, 2021).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s used as a drug, it might interact with certain biological targets to exert its effects.